Cas no 94496-60-3 (Acetic acid, cyano[(cyanomethoxy)imino]-, ethyl ester)

• Product Name: Acetic acid, cyano[(cyanomethoxy)imino]-, ethyl ester
• CAS No: 94496-60-3
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 735303
• PubChem ID: 71330419
• Update Time: 2025-04-19

Acetic acid, cyano[(cyanomethoxy)imino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano[(cyanomethoxy)imino]-, ethyl ester
• ethyl 2-cyano-2-(cyanomethoxyimino)acetate
• DTXSID80759125
• Ethyl cyano[(cyanomethoxy)imino]acetate
• 94496-60-3

• Inchi： 1S/C7H7N3O3/c1-2-12-7(11)6(5-9)10-13-4-3-8/h2,4H2,1H3
• InChI Key： HDACYPNEVSNSFX-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=NOCC#N)=O)CC

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų